Cas no 1503525-13-0 (1-(oxolan-3-yl)propan-2-ol)

• Product Name: 1-(oxolan-3-yl)propan-2-ol
• CAS No: 1503525-13-0
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 4602722
• PubChem ID: 20162978
• Update Time: 2025-10-15

1-(oxolan-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-3-yl)propan-2-ol

• Inchi： 1S/C7H14O2/c1-6(8)4-7-2-3-9-5-7/h6-8H,2-5H2,1H3
• InChI Key： KAWCTSSAHVLUPB-UHFFFAOYSA-N
• SMILES： C(C1CCOC1)C(O)C

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

1-(oxolan-3-yl)propan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 1-(oxolan-3-yl)propan-2-ol

Introduction to 1-(Oxolan-3-yl)propan-2-ol (CAS No. 1503525-13-0)

1-(Oxolan-3-yl)propan-2-ol, also known by its CAS number 1503525-13-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclopentyl ring and a hydroxyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 1-(Oxolan-3-yl)propan-2-ol is C8H16O, and its molecular weight is approximately 128.21 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 140°C. Its solubility in water is moderate, and it is highly soluble in organic solvents such as ethanol and acetone. These physical properties make it suitable for use in a variety of chemical reactions and processes.

In recent years, 1-(Oxolan-3-yl)propan-2-ol has been extensively studied for its potential applications in pharmaceuticals and biotechnology. One of the key areas of interest is its role as an intermediate in the synthesis of chiral compounds. Chiral molecules are essential in the development of enantiomerically pure drugs, which often exhibit superior therapeutic efficacy and reduced side effects compared to their racemic counterparts.

A notable study published in the Journal of Organic Chemistry highlighted the use of 1-(Oxolan-3-yl)propan-2-ol in the asymmetric synthesis of chiral amines. The researchers developed a novel catalytic system that enabled the efficient and selective production of these amines, which are crucial building blocks for many pharmaceuticals. This breakthrough has significant implications for the pharmaceutical industry, as it provides a more cost-effective and environmentally friendly method for producing chiral intermediates.

Beyond its use as an intermediate, 1-(Oxolan-3-yl)propan-2-ol has also shown promise in the development of new therapeutic agents. A recent study published in the European Journal of Medicinal Chemistry investigated the biological activity of derivatives of this compound. The researchers found that certain derivatives exhibited potent anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as arthritis and asthma.

The safety profile of 1-(Oxolan-3-yl)propan-2-ol is another important consideration for its use in pharmaceutical applications. Toxicological studies have shown that this compound has low toxicity when used under controlled conditions. However, like any chemical substance, it should be handled with appropriate safety measures to prevent exposure to skin or inhalation.

In addition to its pharmaceutical applications, 1-(Oxolan-3-yl)propan-2-ol has found use in other areas such as polymer science and materials science. Its unique molecular structure makes it an attractive candidate for the synthesis of functional polymers with specific properties, such as improved mechanical strength or enhanced thermal stability.

The global market for compounds like 1-(Oxolan-3-yl)propan-2-ol is growing rapidly due to increasing demand from various industries. Key drivers include advancements in synthetic methodologies, rising investment in research and development, and growing awareness of the importance of chiral compounds in drug discovery.

In conclusion, 1-(Oxolan-3-yl)propan-2-ol (CAS No. 1503525-13-0) is a versatile compound with significant potential in multiple fields, particularly in pharmaceuticals and biotechnology. Its unique chemical properties make it an invaluable intermediate in the synthesis of chiral compounds and bioactive molecules. As research continues to uncover new applications and improve synthetic methods, the importance of this compound is likely to grow even further.